rac-methyl (1R,2R)-2-formylcyclobutane-1-carboxylate, trans
Overview
Description
Rac-methyl (1R,2R)-2-formylcyclobutane-1-carboxylate, trans (Rac-MFCBC) is a cyclic carboxylate ester that is used in a variety of scientific research applications. Rac-MFCBC is a versatile compound with a wide range of applications in organic synthesis, biochemistry, and pharmaceuticals. It is a useful building block for the synthesis of various compounds, and its unique properties make it particularly useful in the study of biochemical and physiological effects.
Scientific Research Applications
Rac-MFCBC has a wide range of applications in scientific research. It is used as a building block for the synthesis of various compounds, including pharmaceuticals, natural products, and organic molecules. It is also used in the study of biochemical and physiological effects, as well as in the development of new drugs. Rac-MFCBC has been used in the synthesis of a variety of compounds, including the antifungal drug fluconazole and the anti-inflammatory drug naproxen.
Mechanism of Action
Rac-MFCBC is a cyclic carboxylate ester that can be used in a variety of ways in scientific research. It is used as a building block for the synthesis of a variety of compounds, and its unique properties make it particularly useful in the study of biochemical and physiological effects. Rac-MFCBC acts as a prodrug, meaning that it is converted into an active form in the body. This active form is then able to interact with various biochemical pathways and affect the physiological processes of the body.
Biochemical and Physiological Effects
Rac-MFCBC has been found to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Rac-MFCBC has also been found to have an effect on the immune system, as well as on the cardiovascular system. It has been found to have an effect on the regulation of blood pressure, as well as on the regulation of blood sugar levels. Additionally, Rac-MFCBC has been found to have an effect on the metabolism of fats and carbohydrates.
Advantages and Limitations for Lab Experiments
Rac-MFCBC has a number of advantages and limitations when used in lab experiments. One of the major advantages of Rac-MFCBC is its versatility, as it can be used in a variety of ways in scientific research. Additionally, Rac-MFCBC is relatively easy to synthesize and can be produced in large quantities. However, it is important to note that Rac-MFCBC is a relatively new compound and has not been extensively studied, so there is still much to be learned about its effects and applications.
Future Directions
There are a number of potential future directions for the use of Rac-MFCBC in scientific research. One potential direction is the development of new drugs and therapies based on Rac-MFCBC. Additionally, further research could be conducted into the biochemical and physiological effects of Rac-MFCBC, as well as its potential applications in the treatment of various diseases and conditions. Further research could also be conducted into the synthesis of other compounds using Rac-MFCBC as a building block. Finally, further research could be conducted into the potential toxicological effects of Rac-MFCBC.
Synthesis Methods
Rac-MFCBC can be synthesized in a variety of ways, including the use of a Grignard reaction, a Wittig reaction, or a Claisen condensation. The Grignard reaction is the most commonly used method for the synthesis of Rac-MFCBC. In this method, an alkyl halide is reacted with a Grignard reagent to form a cyclic carboxylate ester. The Wittig reaction involves the reaction of an alkyl halide with a Wittig reagent to form a cyclic carboxylate ester. The Claisen condensation is a reaction between an aldehyde and an ester to form a cyclic carboxylate ester.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,2R)-2-formylcyclobutane-1-carboxylate, trans involves the conversion of a cyclobutane derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutene", "Methyl acrylate", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Sodium chloride", "Sodium carbonate", "Sodium sulfate", "Methanol", "Ethanol", "Acetone", "Diethyl ether", "Water" ], "Reaction": [ "Cyclobutene is reacted with methyl acrylate in the presence of bromine to form a cyclobutane derivative.", "The cyclobutane derivative is then treated with sodium hydroxide to form a carboxylic acid.", "The carboxylic acid is reduced using sodium borohydride to form an alcohol.", "The alcohol is then oxidized using hydrochloric acid and sodium chloride to form a ketone.", "The ketone is reacted with sodium borohydride to form a diol.", "The diol is then treated with sodium carbonate and sodium sulfate to form a cyclic carbonate.", "The cyclic carbonate is then reacted with methanol and hydrochloric acid to form the desired product, rac-methyl (1R,2R)-2-formylcyclobutane-1-carboxylate, trans." ] } | |
CAS RN |
79091-88-6 |
Product Name |
rac-methyl (1R,2R)-2-formylcyclobutane-1-carboxylate, trans |
Molecular Formula |
C7H10O3 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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